Cas no 1805269-99-1 (3-Chloro-4-(chloromethyl)-6-(difluoromethyl)-2-methoxypyridine)

• Product Name: 3-Chloro-4-(chloromethyl)-6-(difluoromethyl)-2-methoxypyridine
• CAS No: 1805269-99-1
• MF: C₈H₇Cl₂F₂NO
• MW: 242.050087213516
• CID: 4867455
• Update Time: 2025-05-22

3-Chloro-4-(chloromethyl)-6-(difluoromethyl)-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(chloromethyl)-6-(difluoromethyl)-2-methoxypyridine

• Inchi： 1S/C8H7Cl2F2NO/c1-14-8-6(10)4(3-9)2-5(13-8)7(11)12/h2,7H,3H2,1H3
• InChI Key： JNPJXWOWEZRMJJ-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C(C(F)F)C=C1CCl)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 2.8
• Topological Polar Surface Area: 22.1

Additional information on 3-Chloro-4-(chloromethyl)-6-(difluoromethyl)-2-methoxypyridine

Research Brief on 3-Chloro-4-(chloromethyl)-6-(difluoromethyl)-2-methoxypyridine (CAS: 1805269-99-1)

3-Chloro-4-(chloromethyl)-6-(difluoromethyl)-2-methoxypyridine (CAS: 1805269-99-1) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique halogenated and difluoromethylated structure, serves as a key intermediate in the synthesis of agrochemicals and pharmaceuticals. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel enzyme inhibitors and bioactive molecules targeting various diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 3-Chloro-4-(chloromethyl)-6-(difluoromethyl)-2-methoxypyridine as a precursor in the synthesis of potent kinase inhibitors. The study highlighted its utility in introducing the difluoromethyl group, which is known to enhance metabolic stability and binding affinity in drug candidates. The compound's reactivity, particularly at the chloromethyl and chloro positions, was leveraged to achieve selective modifications, leading to the development of candidates with improved pharmacokinetic profiles.

Another recent advancement was reported in Bioorganic & Medicinal Chemistry Letters, where this pyridine derivative was used to synthesize analogs of known antifungal agents. The difluoromethyl moiety was found to significantly increase the compounds' lipophilicity and membrane permeability, resulting in enhanced antifungal activity against resistant strains. These findings underscore the compound's versatility in medicinal chemistry and its potential to address emerging challenges in infectious disease treatment.

From an agrochemical perspective, 3-Chloro-4-(chloromethyl)-6-(difluoromethyl)-2-methoxypyridine has been employed in the design of next-generation herbicides. A 2022 patent (WO2022156789) disclosed its use in creating herbicidal compositions with improved selectivity and environmental safety. The compound's structural features enable targeted interactions with plant-specific enzymes, offering a promising avenue for sustainable crop protection solutions.

Ongoing research continues to explore the mechanistic insights of this compound's reactivity. Computational studies, including density functional theory (DFT) calculations, have provided valuable data on its electronic properties and potential reaction pathways. Such insights are critical for optimizing its applications in both pharmaceutical and agrochemical synthesis. Future directions may include expanding its use in fragment-based drug discovery and further investigating its role in modulating biological targets.

In conclusion, 3-Chloro-4-(chloromethyl)-6-(difluoromethyl)-2-methoxypyridine (CAS: 1805269-99-1) represents a valuable building block in modern chemical biology. Its unique structural attributes and demonstrated utility in diverse applications highlight its importance in advancing both therapeutic and agrochemical innovations. Continued research into its properties and derivatives is expected to yield further breakthroughs in these fields.